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Compound of Interest

Compound Name: Nitromethane-d3

Cat. No.: B1582242 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties,

synthesis, and applications of Nitromethane-d3 (CD₃NO₂), an isotopically labeled form of

nitromethane. This deuterated solvent is a valuable tool in a variety of scientific disciplines,

particularly in nuclear magnetic resonance (NMR) spectroscopy and mechanistic studies.

Chemical Structure and Formula
Nitromethane-d3 is the simplest of the deuterated nitroalkanes. Its structure consists of a

methyl group, in which all three hydrogen atoms have been replaced by deuterium isotopes,

attached to a nitro group.

Chemical Formula: CD₃NO₂[1][2][3][4][5][6]

Systematic IUPAC Name: trideuterio(nitro)methane[7]

Synonyms: Methane-d₃, nitro-; Perdeuterionitromethane; Trideuterionitromethane;

nitro(2H₃)methane.[1]

The logical relationship between the key identifiers of Nitromethane-d3 is illustrated in the

diagram below.
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Chemical Formula
CD₃NO₂

Common Name
Nitromethane-d3

CAS Number
13031-32-8

IUPAC Name
trideuterio(nitro)methane

Click to download full resolution via product page

Caption: Key Identifiers for Nitromethane-d3.

Physicochemical and Spectroscopic Data
The substitution of protium with deuterium atoms in the methyl group of nitromethane leads to

slight alterations in its physical and spectroscopic properties compared to its non-deuterated

counterpart.

Physical Properties
A summary of the key physical properties of Nitromethane-d3 is presented in the table below.
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Property Value

Molecular Weight 64.06 g/mol [3][4][6]

Appearance Colorless liquid[1][5]

Density 1.183 g/cm³ at 20 °C[2]

Melting Point -29 °C[2][6]

Boiling Point 100-101 °C[2][3][8]

Refractive Index (n_D²⁰) 1.3795[2][5][6]

Flash Point 35 °C[2][6]

Water Solubility 117 g/L[5]

Spectroscopic Data
Nitromethane-d3 is widely used as a solvent in NMR spectroscopy. The following table

summarizes its characteristic chemical shifts.

Nucleus
Chemical Shift
(ppm)

Multiplicity
Coupling Constant
(Hz)

¹H (residual) 4.33 Quintet -

¹³C 62.8 Septet -

Experimental Protocols
Synthesis of Nitromethane-d3
A common method for the preparation of Nitromethane-d3 involves the deuteration of

nitromethane using deuterium oxide (heavy water) in the presence of a base. The following is a

representative experimental protocol.

Materials:

Nitromethane (CH₃NO₂)
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Deuterium Oxide (D₂O)

Anhydrous Sodium Sulfate (Na₂SO₄)

Anhydrous Ethyl Ether ((C₂H₅)₂O)

Procedure:

Nitromethane (1.0 eq) is dissolved in deuterium oxide (25.0 eq).

The mixture is refluxed for 16 hours under a nitrogen atmosphere.

After cooling to room temperature, the reaction mixture is extracted twice with anhydrous

ethyl ether.

The combined organic phases are dried over anhydrous sodium sulfate and then filtered.

The solvent is removed under reduced pressure to yield Nitromethane-d3.

The following diagram illustrates the experimental workflow for the synthesis of Nitromethane-
d3.
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Caption: Synthesis Workflow for Nitromethane-d3.
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Applications in Research and Development
Nitromethane-d3 serves several critical functions in scientific research and drug development:

NMR Spectroscopy: Its primary application is as a solvent for NMR analysis.[1][9] The

absence of proton signals from the solvent itself allows for clearer observation of the signals

from the analyte of interest.

Mechanistic Studies: The kinetic isotope effect observed when protium is replaced by

deuterium makes Nitromethane-d3 a valuable tool for studying reaction mechanisms. By

comparing the reaction rates of deuterated and non-deuterated compounds, researchers can

gain insights into the rate-determining steps of a reaction.

Deuterated Synthesis: Nitromethane-d3 can be used as a building block in the synthesis of

more complex deuterated molecules. This is particularly relevant in the development of

deuterated drugs, which can exhibit improved metabolic profiles and pharmacokinetic

properties.

Vibrational Spectroscopy: It is also utilized in infrared (IR) and Raman spectroscopy studies

to understand molecular vibrations and structures.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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